Cas no 2137141-87-6 ((3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid)

(3R)-3-{(Benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid is a chiral carboxylic acid derivative featuring a benzyl-protected amino group and a biphenyl moiety. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of peptidomimetics and pharmaceutical active ingredients. The stereocenter at the 3-position ensures enantioselective reactivity, making it useful for asymmetric synthesis. The benzyloxycarbonyl (Cbz) group provides selective deprotection capabilities, while the biphenyl segment enhances structural diversity for drug discovery applications. Its crystalline nature facilitates purification, and the carboxyl group allows further functionalization via esterification or amidation. This compound is commonly employed in medicinal chemistry research for the development of targeted bioactive molecules.
(3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid structure
2137141-87-6 structure
Product Name:(3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid
CAS No:2137141-87-6
MF:C23H21NO4
MW:375.417146444321
CID:6021682
PubChem ID:165493851
Update Time:2025-06-10

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid
    • EN300-1163143
    • 2137141-87-6
    • (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
    • Inchi: 1S/C23H21NO4/c25-22(26)15-21(24-23(27)28-16-17-7-3-1-4-8-17)20-13-11-19(12-14-20)18-9-5-2-6-10-18/h1-14,21H,15-16H2,(H,24,27)(H,25,26)/t21-/m1/s1
    • InChI Key: ULOSMKWAWGPPSU-OAQYLSRUSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

  • Exact Mass: 375.14705815g/mol
  • Monoisotopic Mass: 375.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 75.6Ų

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1163143-0.05g
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
2137141-87-6
0.05g
$768.0 2023-06-08
Enamine
EN300-1163143-0.1g
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
2137141-87-6
0.1g
$804.0 2023-06-08
Enamine
EN300-1163143-0.25g
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
2137141-87-6
0.25g
$840.0 2023-06-08
Enamine
EN300-1163143-0.5g
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
2137141-87-6
0.5g
$877.0 2023-06-08
Enamine
EN300-1163143-1.0g
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
2137141-87-6
1g
$914.0 2023-06-08
Enamine
EN300-1163143-2.5g
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
2137141-87-6
2.5g
$1791.0 2023-06-08
Enamine
EN300-1163143-5.0g
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
2137141-87-6
5g
$2650.0 2023-06-08
Enamine
EN300-1163143-10.0g
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
2137141-87-6
10g
$3929.0 2023-06-08
Enamine
EN300-1163143-50mg
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
2137141-87-6
50mg
$587.0 2023-10-03
Enamine
EN300-1163143-100mg
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
2137141-87-6
100mg
$615.0 2023-10-03

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic Acid (CAS No. 2137141-87-6)

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid (CAS No. 2137141-87-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique structural arrangement that includes a benzyl carbamate group and a biphenyl moiety. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid is characterized by its chiral center at the third carbon atom, which imparts specific stereochemical properties. The presence of the benzyl carbamate group and the biphenyl moiety contributes to its overall stability and reactivity, making it an interesting target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The biphenyl moiety is believed to play a crucial role in modulating inflammatory responses, while the benzyl carbamate group enhances the compound's bioavailability and metabolic stability.

In addition to its anti-inflammatory effects, (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the disruption of cellular signaling pathways that are critical for tumor growth and survival.

The synthesis of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid typically involves multi-step processes that require precise control over reaction conditions to ensure the formation of the desired stereoisomer. One common approach involves the coupling of a protected amino acid derivative with a suitable aryl halide, followed by deprotection and purification steps. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is essential for its practical application in drug development.

The pharmacokinetic properties of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The benzyl carbamate group appears to enhance the compound's solubility and permeability across biological membranes, while the biphenyl moiety contributes to its stability in physiological environments.

Clinical trials involving (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects observed at therapeutic doses. These findings are promising and suggest that further clinical evaluation is warranted.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid (CAS No. 2137141-87-6) represents a promising candidate for the development of novel therapeutic agents due to its unique chemical structure and biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field of medicinal chemistry.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd